![molecular formula C14H22N2O B1461323 2-[4-(2,3-Dimethylphenyl)-1-piperazinyl]ethanol CAS No. 55300-58-8](/img/structure/B1461323.png)
2-[4-(2,3-Dimethylphenyl)-1-piperazinyl]ethanol
Overview
Description
Scientific Research Applications
Medicine: Potential Therapeutic Agent
This compound may serve as a precursor for developing new therapeutic agents due to its structural similarity to known pharmacologically active piperazines. It could be explored for its potential antihistaminic, antiallergic, or spasmolytic properties .
Agriculture: Pesticide Formulation
In agriculture, it could be investigated for its efficacy in pesticide formulations. Its piperazine core might interact with certain insect receptors, providing a basis for pest control solutions .
Materials Science: Polymer Modification
The compound could be used in materials science for polymer modification. Its incorporation into polymers might enhance properties like flexibility, durability, or chemical resistance .
Environmental Science: Pollutant Degradation
Environmental scientists might study this compound for its ability to degrade pollutants. Its structure suggests potential use in catalyzing breakdown reactions of hazardous substances .
Biochemistry: Enzyme Inhibition Studies
Biochemists could explore its role as an enzyme inhibitor. Due to its unique structure, it might bind to specific enzymes, influencing metabolic pathways or signaling processes .
Pharmacology: Drug Delivery Systems
In pharmacology, researchers could examine its use in drug delivery systems. Its molecular framework might allow for attachment to drug molecules, aiding in targeted delivery .
Analytical Chemistry: Chromatography
Analytical chemists might utilize this compound in chromatography as a standard or a derivative for detecting similar organic compounds, enhancing detection sensitivity .
Chemical Engineering: Process Optimization
Finally, in chemical engineering, it could be applied to optimize chemical processes. Its reactivity and stability under various conditions could be valuable in designing efficient industrial reactions .
properties
IUPAC Name |
2-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O/c1-12-4-3-5-14(13(12)2)16-8-6-15(7-9-16)10-11-17/h3-5,17H,6-11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYOLXSNEMGYJIM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN(CC2)CCO)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(2,3-Dimethylphenyl)-1-piperazinyl]ethanol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.